4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% (4-MPCA) is an important organic compound used in a variety of scientific applications, such as synthesis, research, and lab experiments. This compound has a variety of biochemical and physiological effects, and its use has both advantages and limitations. Finally, we will discuss some potential future directions for 4-MPCA research.
Scientific Research Applications
4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% has numerous applications in scientific research. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances. It is also used in the synthesis of polymers and other materials. It is also used as a reagent in organic synthesis, and as a catalyst in various reactions.
Mechanism of Action
The mechanism of action of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed to act as a proton donor in certain reactions, and it is also believed to act as a nucleophile in other reactions. It is also believed to be involved in the formation of hydrogen bonds, which can help stabilize certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% are not fully understood. However, it is believed to have a role in the regulation of certain enzymes, and it is also believed to have a role in the metabolism of certain compounds. It is also believed to be involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% in lab experiments has both advantages and limitations. One advantage is that it is a relatively inexpensive and widely available compound. Additionally, it is relatively easy to handle and store. However, it is also highly reactive, and it can be toxic if not handled properly. Additionally, it can be difficult to remove from the reaction mixture, and it can be difficult to purify.
Future Directions
There are numerous potential future directions for 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% research. For example, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Additionally, research could be done to develop more efficient and cost-effective methods of synthesis and purification. Finally, research could be done to explore potential applications for 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% in the pharmaceutical, dye, and fragrance industries.
Synthesis Methods
4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized from a variety of starting materials, such as benzaldehyde, ethylenediamine, and sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 70-80°C for 3-4 hours. The product is then filtered and washed with water, and the 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95% is isolated and purified by recrystallization.
properties
IUPAC Name |
4-[3-(methylcarbamoyl)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c1-16-14(17)13-4-2-3-12(9-13)10-5-7-11(8-6-10)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONMNBSOTSNMYEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80683315 |
Source
|
Record name | 3'-(Methylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80683315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1207426-44-5 |
Source
|
Record name | 3'-(Methylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80683315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.